![molecular formula C22H28O9 B568646 1,5-Anhydro-1-phenethylsorbitol tetraacetate CAS No. 114421-40-8](/img/structure/B568646.png)
1,5-Anhydro-1-phenethylsorbitol tetraacetate
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Overview
Description
1,5-Anhydro-1-phenethylsorbitol tetraacetate is a chemical compound with the molecular formula C22H28O9 . It contains a total of 59 atoms , including 28 hydrogen atoms , 22 carbon atoms , and 9 oxygen atoms . This compound is characterized by its unique structure and functional groups.
Molecular Structure Analysis
This compound exhibits an intriguing molecular structure. It contains a six-membered ring and four ester groups (aliphatic) along with one ether group (aliphatic). The detailed arrangement of atoms and bonds can be visualized using tools like Mol-Instincts .
properties
IUPAC Name |
[(2R,3R,4R,5S)-3,4,5-triacetyloxy-6-(2-phenylethyl)oxan-2-yl]methyl acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28O9/c1-13(23)27-12-19-21(29-15(3)25)22(30-16(4)26)20(28-14(2)24)18(31-19)11-10-17-8-6-5-7-9-17/h5-9,18-22H,10-12H2,1-4H3/t18?,19-,20+,21-,22-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WORXVQFPXMAEAC-RFQIGKHKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)CCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H](C(O1)CCC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28O9 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00733740 |
Source
|
Record name | (3xi)-4,5,6,8-Tetra-O-acetyl-3,7-anhydro-1,2-dideoxy-1-phenyl-D-gluco-octitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00733740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
114421-40-8 |
Source
|
Record name | (3xi)-4,5,6,8-Tetra-O-acetyl-3,7-anhydro-1,2-dideoxy-1-phenyl-D-gluco-octitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00733740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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